Cas no 27124-64-7 (Cyclohexanol,2-(m-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI))

Cyclohexanol,2-(m-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI) structure
27124-64-7 structure
Product Name:Cyclohexanol,2-(m-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
CAS No:27124-64-7
MF:C20H24O4S
MW:360.467164993286
CID:266605
PubChem ID:419644
Update Time:2025-04-19

Cyclohexanol,2-(m-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,2-(m-methoxyphenyl)-, p-toluenesulfonate, trans- (8CI)
    • [2-(3-methoxyphenyl)cyclohexyl] 4-methylbenzenesulfonate
    • NSC-116879
    • NSC116879
    • DTXSID50329339
    • 27124-64-7
    • Inchi: 1S/C20H24O4S/c1-15-10-12-18(13-11-15)25(21,22)24-20-9-4-3-8-19(20)16-6-5-7-17(14-16)23-2/h5-7,10-14,19-20H,3-4,8-9H2,1-2H3
    • InChI Key: IPJACTZEFMZLDU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCCCC1C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 360.13962
  • Monoisotopic Mass: 360.13953042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • PSA: 52.6
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